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Compound of Interest

Compound Name: 3-Chloro-3-methylhexane

Cat. No.: B1594247 Get Quote

For the modern researcher, scientist, and drug development professional, meticulous chemical

handling extends beyond the benchtop; it encompasses the entire lifecycle of a chemical,

including its safe and compliant disposal. This guide provides an in-depth, procedural

framework for the proper disposal of 3-chloro-3-methylhexane (CAS No. 43197-78-0),

ensuring the safety of laboratory personnel and the protection of our environment. The

procedures outlined herein are grounded in established safety protocols and regulatory

standards, reflecting a commitment to scientific integrity and responsible chemical stewardship.

Immediate Safety and Hazard Assessment
Before initiating any disposal-related activities, a thorough understanding of the hazards

associated with 3-chloro-3-methylhexane is paramount. This foundational knowledge informs

every subsequent step, from the selection of personal protective equipment (PPE) to the

segregation of waste streams.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-chloro-3-methylhexane is

provided below. These properties underscore its primary hazards: flammability and potential for

irritation.
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Property Value Source

CAS Number 43197-78-0 --INVALID-LINK--[1]

Molecular Formula C₇H₁₅Cl --INVALID-LINK--[1]

Molecular Weight 134.65 g/mol --INVALID-LINK--[1]

Appearance Liquid --INVALID-LINK--[2]

Boiling Point 135 °C at 760 mmHg --INVALID-LINK--[3]

Flash Point 33.5 °C --INVALID-LINK--[3]

Density 0.865 g/cm³ --INVALID-LINK--[3]

GHS Hazard Identification
Globally Harmonized System (GHS) classifications highlight the inherent risks of 3-chloro-3-
methylhexane. It is crucial to recognize these hazards to ensure appropriate handling.

Flammable liquids (Category 3): H226 - Flammable liquid and vapor.[1]

Skin corrosion/irritation (Category 2): H315 - Causes skin irritation.[4]

Serious eye damage/eye irritation (Category 2A): H319 - Causes serious eye irritation.[4]

Specific target organ toxicity - single exposure (Category 3), Respiratory system: H335 - May

cause respiratory irritation.[4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-chloro-3-methylhexane for disposal:

Eye/Face Protection: Tightly fitting safety goggles with side-shields, conforming to EN 166

(EU) or NIOSH (US) standards.[3]

Skin Protection: A flame-retardant lab coat and impervious gloves (e.g., nitrile rubber,

neoprene). Gloves should be inspected before use.[2][3]
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Respiratory Protection: All handling of open containers and transfers must be conducted in a

certified chemical fume hood.[3] For spill response or situations exceeding exposure limits, a

full-face respirator with an appropriate organic vapor cartridge is necessary.[3]

Waste Characterization and Regulatory Compliance
Proper disposal is contingent upon accurate waste characterization according to local and

national regulations. In the United States, the Environmental Protection Agency (EPA) governs

hazardous waste under the Resource Conservation and Recovery Act (RCRA).

3-Chloro-3-methylhexane waste must be managed as hazardous waste. Its classification is

twofold:

Characteristic Hazardous Waste: Due to its flash point of 33.5 °C (below 140 °F), it exhibits

the characteristic of ignitability, assigning it the EPA waste code D001.[5]

Listed Hazardous Waste: As a chlorinated aliphatic hydrocarbon, it falls into the category of

halogenated organic compounds. While the EPA's F-list for wastes from non-specific sources

(F024) specifies a carbon chain length of one to five, it is prudent to manage this C7

compound with the same high degree of care.[6][7][8] The most critical aspect is its

halogenated nature, which dictates its ultimate disposal pathway.

All waste containers must be labeled with the words "Hazardous Waste," the full chemical

name ("3-Chloro-3-methylhexane"), and the applicable EPA waste code (D001).

Disposal Workflow: From Generation to Collection
The following workflow provides a step-by-step guide for the safe accumulation and disposal of

3-chloro-3-methylhexane waste.
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Preparation

Waste Collection

Interim Storage

Final Disposal

Select Appropriate Waste Container
(Glass or HDPE, Screw Cap)

Affix 'Hazardous Waste' Label

Add Chemical Name and Waste Code (D001)

Work in a Chemical Fume Hood

Transfer Waste to Labeled Container

Keep Container Securely Closed

Store in a Designated Satellite
Accumulation Area (SAA)

Use Secondary Containment

Segregate from Incompatible Materials

Request Waste Pickup from
Environmental Health & Safety (EHS)

EHS Transports for High-Temperature
Incineration
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Caption: Disposal workflow for 3-chloro-3-methylhexane.

Waste Segregation: A Critical Step
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A cardinal rule in hazardous waste management is the strict segregation of halogenated and

non-halogenated organic wastes.[9] Co-mingling these waste streams significantly increases

disposal costs and complexity, as non-halogenated solvents, which could otherwise be

recycled as fuel, become contaminated.[5]

Action: Designate a specific, clearly labeled waste container solely for "Halogenated Organic

Liquids," including 3-chloro-3-methylhexane.

Container Selection and Labeling
Container: Use a chemically compatible container, such as a glass bottle or a high-density

polyethylene (HDPE) carboy, with a secure screw-top cap. The container must be in good

condition, free of leaks or cracks.

Labeling: Before adding any waste, affix a hazardous waste tag. The label must include:

The words "Hazardous Waste"

The full chemical name: "3-Chloro-3-methylhexane"

All constituents if it is a mixture, with percentages.

The appropriate hazard characteristics (e.g., Ignitable).

The date accumulation started.

Accumulation and Storage
Location: Store waste containers in a designated Satellite Accumulation Area (SAA), which

should be at or near the point of generation.

Containment: Always place liquid hazardous waste containers in secondary containment

(e.g., a chemical-resistant tray or tub) to contain potential leaks or spills.

Closure: Keep waste containers closed at all times, except when adding waste.[10]

Incompatibilities: Store 3-chloro-3-methylhexane waste away from:
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Strong oxidizing agents: To prevent vigorous, exothermic reactions.

Strong bases (e.g., hydroxides, alkoxides): Unless performing a controlled

dehydrohalogenation procedure (see Section 4), as this can generate heat and pressure.

[11][12]

Reactive metals (e.g., sodium, potassium, magnesium): To avoid potentially violent

reactions.

In-Laboratory Treatment of Small Quantities (Expert
Use Only)
For research settings, the deactivation of small quantities of reactive chemicals at the source

can be a responsible practice, potentially reducing the hazard of the waste being stored.[13]

The dehydrohalogenation of 3-chloro-3-methylhexane is a β-elimination reaction that

converts the alkyl halide into less hazardous alkenes using a strong base.[12]

Disclaimer: This procedure should only be performed by trained chemists who fully understand

the reaction and its hazards. It must be carried out in a chemical fume hood with appropriate

PPE. Always consult your institution's EHS department before attempting any in-laboratory

waste treatment.
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Reaction Setup

Dehydrohalogenation

Workup and Neutralization

Final Disposal

Equip a round-bottom flask with a
stir bar and reflux condenser in a fume hood.

Add ethanolic potassium hydroxide (KOH)
solution to the flask.

Slowly add 3-chloro-3-methylhexane
to the stirring KOH solution.

Gently heat the mixture to reflux
(use a heating mantle).

Monitor the reaction until complete
(e.g., by TLC or GC).

Cool the reaction mixture to room temperature.

Slowly and carefully neutralize the excess base
with dilute hydrochloric acid (HCl).

Check pH to ensure it is neutral (pH ~7).

Transfer the neutralized mixture to a
'Non-Halogenated Organic Waste' container.

Dispose of the container through the
institutional EHS program.
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Caption: In-laboratory dehydrohalogenation workflow.

Step-by-Step Protocol
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Preparation: In a chemical fume hood, prepare a solution of potassium hydroxide (KOH) in

ethanol.

Reaction: To a stirred solution of ethanolic KOH in a round-bottom flask, slowly add the

waste 3-chloro-3-methylhexane. The reaction is exothermic.

Completion: Gently heat the mixture to reflux for 1-2 hours to ensure the reaction goes to

completion. The products will be a mixture of alkenes (e.g., 3-methyl-2-hexene, 3-methyl-3-

hexene).

Quenching: Cool the reaction mixture to room temperature. Slowly and carefully neutralize

the excess KOH by adding dilute aqueous acid (e.g., 1M HCl) while stirring. Monitor the pH

to ensure it reaches neutrality (pH 6-8).

Disposal: The resulting neutralized mixture, now free of halogenated compounds, can be

disposed of as non-halogenated organic waste. Transfer it to the appropriate, correctly

labeled waste container.

Emergency Procedures: Spills and Exposure
Accidents can happen, and preparedness is key to mitigating their impact.

Spill Response
For a minor spill (<100 mL) of 3-chloro-3-methylhexane within a chemical fume hood:

Alert: Alert personnel in the immediate area.

Contain: Use a spill kit with absorbent pads or other inert material (e.g., vermiculite, sand) to

contain the spill. Do not use combustible materials like paper towels.

Control Vapors: Ensure the fume hood is operating correctly. Keep ignition sources away.

Clean: Wearing appropriate PPE, collect the absorbed material using non-sparking tools.

Dispose: Place all contaminated cleanup materials into a sealed, labeled container for

disposal as hazardous waste.
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Decontaminate: Wipe the spill area with soap and water.

For a major spill (>100 mL) or any spill outside of a fume hood, evacuate the area, close the

doors, and contact your institution's emergency response team or EHS immediately.

Personnel Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[3]

By adhering to these rigorous procedures, researchers and laboratory professionals can

ensure the safe, compliant, and environmentally responsible disposal of 3-chloro-3-
methylhexane, upholding the highest standards of scientific practice and workplace safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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